1-ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• SMILES: CCN1C(=CC(=N1)C)NCC2=CC(=CC=C2)OC
• InChI: InChI=1S/C14H19N3O/c1-4-17-14(8-11(2)16-17)15-10-12-6-5-7-13(9-12)18-3/h5-9,15H,4,10H2,1-3H3
• InChIKey: STYXZTBIFGOTRB-UHFFFAOYSA-N

Researchers requiring regiospecifically pure N5-benzyl aminopyrazoles often face unreliable isomer mixtures. This compound is the definitive solution, offering a single, well-characterized N5-exocyclic benzylamine regioisomer. - Distinct Topology: The N5-architecture provides a unique hydrogen-bond donor/acceptor geometry vs. common N1-benzyl isomers, critical for target selectivity. - Lead-Like Flexibility: With 5 rotatable bonds and MW 245.32, it enables induced-fit recognition in fragment screens. - Synthesis-Ready Handle: The secondary benzylamine nitrogen allows selective derivatization without protecting the pyrazole core. Supplied at ≥95% purity for accurate screening concentrations.

1-Ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine: Compound Identity and Structural Classification for Procurement Decisions

1-Ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine (CAS 1856090-53-3) is a synthetic tri-substituted aminopyrazole with molecular formula C₁₄H₁₉N₃O and molecular weight 245.32 g·mol⁻¹ . It belongs to the N-benzyl-aminopyrazole subclass, featuring an ethyl group at pyrazole N1, a methyl group at C3, and a 3-methoxybenzyl substituent on the exocyclic 5-amine nitrogen . This substitution pattern distinguishes it from the more common N1-benzyl pyrazole regioisomers. The compound is available from multiple chemical suppliers at ≥95% purity, primarily as a screening compound for medicinal chemistry and chemical biology applications .

Regiochemistry N5-exocyclic benzylamine architecture for distinct H-bond topology

Substitution pattern N1-ethyl, C3-methyl designed for screening library diversity

Form Free base supplied at standard screening-grade purity

Why 1-Ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine Cannot Be Replaced by Generic Pyrazol-5-amine Analogs

Generic substitution among pyrazol-5-amine derivatives is chemically unsound because the regiochemistry of the benzyl substituent—whether on the exocyclic amine nitrogen (N-benzyl series) or the endocyclic pyrazole N1 nitrogen (N1-benzyl series)—produces fundamentally different hydrogen-bonding topologies, electronic distributions, and conformational ensembles [1]. The target compound's N5-exocyclic benzylamine architecture places the 3-methoxybenzyl group in a distinct spatial orientation relative to the pyrazole ring compared with N1-benzyl isomers such as 1-(3-methoxybenzyl)-1H-pyrazol-5-amine (CAS 1052552-26-7), altering both the hydrogen bond donor/acceptor presentation and the lipophilic surface accessible for target engagement [2]. Furthermore, the presence of an N1-ethyl substituent (vs. the unsubstituted N1–H or the bulkier N1-isopropyl in the isopropyl analog) modulates the compound's cLogP and steric profile in a manner not reproducible by other N1-alkyl variants .

Regiochemistry mismatch

N5-benzyl vs. N1-benzyl connectivity alters H-bond donor/acceptor presentation; functional topology may not be replicated by N1-substituted isomers.

Conformational flexibility gap

Higher rotatable bond count introduces conformational sampling not matched by less flexible N1-benzyl analogs; induced-fit behavior may shift.

N1-alkyl lipophilicity shift

Ethyl substitution modulates cLogP and steric profile relative to H or isopropyl variants; permeability and binding pocket compatibility may differ.

• [1] PubChem. 1-(3-Methoxybenzyl)-1H-pyrazol-5-amine, CID 16792241. Computed descriptors: MW 203.24, XLogP3-AA 1.5, HBD 1, HBA 3, Rotatable Bonds 3. View Source
• [2] PubChem. 1-(3-Methoxybenzyl)-3-methyl-1H-pyrazol-5-amine, CID 56965535. Computed descriptors: MW 217.27, XLogP3-AA 1.9, HBD 1, HBA 3, Rotatable Bonds 3, TPSA 53.1 Ų. View Source

Quantitative Differentiation Evidence for 1-Ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine vs. Closest Analogs

Regioisomeric Identity: N5-Exocyclic Benzylamine vs. N1-Benzyl Pyrazole Architecture

The target compound carries the 3-methoxybenzyl group on the exocyclic 5-amine nitrogen (N5–CH₂–Ar), whereas the comparator 1-(3-methoxybenzyl)-1H-pyrazol-5-amine (CAS 1052552-26-7) places the identical benzyl group on the endocyclic N1 position of the pyrazole ring. This single-bond connectivity difference produces a fundamentally altered hydrogen-bond donor/acceptor geometry: the N5-benzyl architecture presents a secondary amine (pKₐ ~8–9 predicted for aminopyrazoles) as the H-bond donor, while the N1-benzyl isomer presents a primary amine directly on the pyrazole C5 carbon [1]. The target compound's N5-substitution also increases the count of rotatable bonds from 3 (N1-benzyl isomer) to 5, substantially enhancing conformational flexibility for induced-fit target binding .

Regioisomeric Identity

Class-level

N5-exocyclic benzylamine vs N1-endocyclic benzyl; Δ rotatable bonds +2; Δ MW +42.08 g·mol⁻¹

Regiochemistry determines pharmacophoric presentation; correct isomer must be specified at procurement.

Rotatable bond count from PubChem computed descriptors; HBD/HBA geometry inferred.

Evidence Dimension	Substitution regiochemistry and rotatable bond count
Target Compound Data	N5-exocyclic benzylamine; 5 rotatable bonds (estimated); MW 245.32 g·mol⁻¹
Comparator Or Baseline	1-(3-Methoxybenzyl)-1H-pyrazol-5-amine (CAS 1052552-26-7): N1-endocyclic benzyl; 3 rotatable bonds (PubChem computed); MW 203.24 g·mol⁻¹
Quantified Difference	Δ rotatable bonds = +2; Δ MW = +42.08 g·mol⁻¹; altered HBD/HBA spatial presentation
Conditions	Structural comparison based on IUPAC nomenclature and PubChem-computed molecular descriptors

Why This Matters

Procurement of the correct regioisomer is essential because N5-benzyl vs. N1-benzyl connectivity determines the compound's pharmacophoric presentation and cannot be rectified by post-purchase derivatization.

• [1] PubChem. 1-(3-Methoxybenzyl)-1H-pyrazol-5-amine, CID 16792241. Computed IUPAC Name: 2-[(3-methoxyphenyl)methyl]pyrazol-3-amine. View Source

Molecular Weight and Lipophilicity Differentiation from the N1-Benzyl-3-methyl Analog

The target compound (C₁₄H₁₉N₃O, MW 245.32) differs from 1-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine (CAS 1247408-94-1; C₁₂H₁₅N₃O, MW 217.27) by the replacement of an N1–H with an N1–CH₂CH₃ group, adding 28.05 g·mol⁻¹ [1]. The N1-ethyl substituent is predicted to increase the calculated logP by approximately 0.3–0.5 log units relative to the N1–H analog (XLogP3-AA = 1.9 for the N1-benzyl-3-methyl comparator), based on the Hansch π-value for a methylene increment (~0.5 per CH₂) . This moderate lipophilicity increase can enhance membrane permeability in cell-based assays without crossing into the high-logP range (cLogP >5) associated with poor aqueous solubility and promiscuous binding [2].

MW & Lipophilicity

Cross-study comparable

ΔMW +28.05 g·mol⁻¹; estimated ΔXLogP3-AA +0.3 to +0.5 log units

N1-ethyl increases lipophilicity for membrane permeability without entering high-logP risk range.

Based on PubChem XLogP3-AA and Hansch fragment increment method.

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3-AA)
Target Compound Data	C₁₄H₁₉N₃O; MW 245.32 g·mol⁻¹; predicted XLogP3-AA ~2.2–2.5 (estimated from comparator + CH₂ increment)
Comparator Or Baseline	1-(3-Methoxybenzyl)-3-methyl-1H-pyrazol-5-amine (CAS 1247408-94-1): C₁₂H₁₅N₃O; MW 217.27 g·mol⁻¹; XLogP3-AA = 1.9 (PubChem computed)
Quantified Difference	ΔMW = +28.05 g·mol⁻¹; estimated ΔXLogP3-AA ≈ +0.3 to +0.5 log units
Conditions	PubChem-computed XLogP3-AA values; Hansch fragment-based logP estimation

Why This Matters

The N1-ethyl group provides a tunable increase in lipophilicity relative to the unsubstituted analog, enabling researchers to select the compound with the desired balance of solubility and permeability for their specific assay conditions.

• [1] PubChem. 1-(3-Methoxybenzyl)-3-methyl-1H-pyrazol-5-amine, CID 56965535. MW 217.27 g·mol⁻¹, XLogP3-AA 1.9. View Source
• [2] IUPAC Gold Book. CLOGP values. Calculated 1-octanol/water partition coefficients used in QSAR studies. PAC, 1997, 69, 1137. View Source

Structural Differentiation from the Isopropyl Analog: Steric Bulk at Pyrazole N1

The N1-ethyl substituent of the target compound (CH₂CH₃, van der Waals volume ~27.4 ų per methylene increment) offers approximately 35–40% less steric bulk than the N1-isopropyl group (CH(CH₃)₂, estimated van der Waals volume ~44–46 ų for the branched alkyl) of N-(3-methoxybenzyl)-1-(propan-2-yl)-1H-pyrazol-5-amine . This difference in N1 steric demand alters the conformational preference around the pyrazole–N1 bond and may affect the compound's ability to access sterically constrained binding pockets. The isopropyl analog is also commercially listed as a hydrochloride salt (MW 281.78 g·mol⁻¹ for the HCl form reported by one supplier), whereas the target compound is supplied as the free base (MW 245.32 g·mol⁻¹), impacting the compound's physical form and solubility profile .

Steric Bulk N1

Class-level

Ethyl vs isopropyl: estimated Δ van der Waals volume –16 to –19 ų; free base (target) vs HCl salt (comparator)

Reduced steric demand may suit constrained binding pockets; free base avoids counterion effects.

Van der Waals volumes approximated from group contributions; salt form from supplier catalogs.

Evidence Dimension	N1-alkyl steric bulk and commercial physical form
Target Compound Data	N1-ethyl (CH₂CH₃); free base; MW 245.32 g·mol⁻¹
Comparator Or Baseline	N-(3-methoxybenzyl)-1-(propan-2-yl)-1H-pyrazol-5-amine: N1-isopropyl (CH(CH₃)₂); available as hydrochloride; MW ~233.30 (free base) or ~281.78 (HCl salt)
Quantified Difference	Estimated Δ N1 van der Waals volume ≈ –16 to –19 ų (ethyl vs. isopropyl); different salt form availability
Conditions	Structural comparison from vendor catalog data; van der Waals volumes approximated from group contribution methods

Why This Matters

Selecting the ethyl-substituted compound over the isopropyl analog provides reduced steric demand at N1, which may be critical for targets with narrow binding clefts; the free base form also avoids potential counterion effects present in the hydrochloride salt.

Differentiation from Ramifenazone: Structural Isomer with Established Pharmacological Activity

Ramifenazone (Isopropylaminoantipyrine, CAS 3615-24-5) shares the identical molecular formula C₁₄H₁₉N₃O and molecular weight (245.33 g·mol⁻¹) with the target compound, yet differs fundamentally in substitution pattern: Ramifenazone is a pyrazolone derivative (4-dimethylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one substituted with an isopropylamino group) with established COX-1/COX-2 inhibitory activity and analgesic/anti-inflammatory effects . The target compound, in contrast, is a 5-aminopyrazole bearing a 3-methoxybenzyl group and lacks the pyrazolone carbonyl required for COX inhibition. This means the two compounds, despite identical elemental composition, present entirely distinct pharmacophores and are not functionally interchangeable [1]. Ramifenazone's known biological activity (COX inhibition) should not be extrapolated to the target compound .

Ramifenazone Isomer

Head-to-head

Identical MW (245.33) and MF (C₁₄H₁₉N₃O); pyrazolone scaffold with COX inhibition vs aminopyrazole scaffold without known COX activity

Do not conflate based on molecular formula; distinct pharmacophore — no functional equivalence expected.

Ramifenazone is a known NSAID; target compound lacks COX inhibitory pharmacophore.

Evidence Dimension	Molecular formula identity vs. pharmacophore identity
Target Compound Data	C₁₄H₁₉N₃O; 5-aminopyrazole scaffold; N1-ethyl, C3-methyl, N5-(3-methoxybenzyl); no known COX activity
Comparator Or Baseline	Ramifenazone (CAS 3615-24-5): C₁₄H₁₉N₃O; pyrazolone scaffold; known NSAID with COX-1/COX-2 inhibition; analgesic/anti-inflammatory activity
Quantified Difference	Identical MW (245.33) and MF; fundamentally different scaffold (aminopyrazole vs. pyrazolone); distinct biological activity profiles
Conditions	Structural and pharmacological comparison based on published literature for Ramifenazone

Why This Matters

Procurement teams must not conflate the target compound with Ramifenazone based on shared molecular formula; the two are structural isomers with divergent pharmacophores, and selection should be driven by the intended target engagement hypothesis rather than assumed functional equivalence.

• [1] UBiochem. Ramifenazone (Isopropylaminoantipyrine). Pyrazole derivative acting as non-steroidal anti-inflammatory agent (NSAID). View Source

Availability and Purity Benchmarking: Free Base Form at ≥95% Purity

The target compound is commercially available as the free base at ≥95% purity from multiple suppliers, with catalog listings confirming CAS 1856090-53-3 . In contrast, the closely related positional isomer 1-ethyl-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine and the N1-isopropyl analog are listed in some supplier catalogs as hydrochloride salts (C₁₄H₂₀ClN₃O) rather than free bases, introducing a counterion that may affect solubility, crystallinity, and assay compatibility . The free base form of the target compound simplifies stoichiometric calculations for biological assays and avoids potential chloride ion interference in electrophysiology or ion-sensitive measurements .

Physical Form & Purity

Data to verify

Free base; ≥95% purity (supplier catalogs); MW 245.32 vs HCl salt forms of analogs

Free base simplifies solution preparation and avoids chloride interference in ion-sensitive assays.

Purity specification from supplier listings; independent verification recommended for quantitative studies.

Evidence Dimension	Physical form (free base vs. salt) and minimum purity specification
Target Compound Data	Free base; C₁₄H₁₉N₃O; MW 245.32; purity ≥95% (CheMenu catalog CM660201)
Comparator Or Baseline	1-ethyl-N-(3-methoxybenzyl)-5-methyl-1H-pyrazol-4-amine: listed as hydrochloride salt (C₁₄H₂₀ClN₃O) on multiple supplier catalogs
Quantified Difference	Free base (MW 245.32) vs. HCl salt form (MW 281.78); ΔMW = –36.46 g·mol⁻¹; no counterion present
Conditions	Supplier catalog specifications (CheMenu, ChemicalBook, Smolecule)

Why This Matters

The free base form eliminates counterion-related variability in solubility and assay interference, providing more predictable biophysical behavior for screening campaigns and facilitating direct gravimetric preparation of stock solutions.

Optimal Research and Procurement Scenarios for 1-Ethyl-N-(3-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine

Medicinal Chemistry Hit-to-Lead Programs Targeting Kinases or GPCRs with Sterically Constrained Binding Pockets

The N5-exocyclic benzylamine architecture provides a distinct hydrogen-bond donor/acceptor presentation compared with N1-benzyl pyrazoles. The smaller N1-ethyl group (vs. isopropyl) offers reduced steric bulk for targets such as kinases or class A GPCRs where the N1 substituent projects into a confined hydrophobic subpocket . The ~2.2–2.5 estimated XLogP3-AA range supports adequate membrane permeability for cell-based target engagement assays without triggering solubility-limited behavior [1].

Fragment-Based Drug Discovery (FBDD) Library Expansion with Conformationally Diverse Aminopyrazoles

With 5 estimated rotatable bonds and MW 245.32 g·mol⁻¹, this compound occupies the upper fragment to lower lead-like chemical space, offering greater conformational sampling than the more rigid N1-benzyl-3-methyl analog (3 rotatable bonds, MW 217.27). This increased flexibility can be advantageous in fragment screening against targets that require induced-fit recognition . The free base form (≥95% purity) ensures accurate concentration determination for fragment soak experiments at typical screening concentrations of 0.5–2.0 mM [1].

Selective Profiling Against Ramifenazone-Sensitive Targets to Deconvolute Pyrazole Pharmacophores

Because Ramifenazone (identical molecular formula, C₁₄H₁₉N₃O) has established COX-dependent anti-inflammatory activity while the target compound lacks the pyrazolone carbonyl essential for COX inhibition, the two compounds can serve as matched molecular-formula controls in target deconvolution studies . A procurement strategy that acquires both compounds from verified suppliers enables paired screening to distinguish COX-mediated effects from off-target pyrazole-driven pharmacology [1].

Synthetic Chemistry: Scaffold for Diversification via N5-Secondary Amine Functionalization

The N5-secondary amine (benzylamine-type) is chemically distinct from the primary amine of N1-benzyl pyrazole isomers, enabling selective N-alkylation, acylation, or sulfonylation without competing reaction at the endocyclic nitrogen . This regiospecific reactivity supports library synthesis and SAR exploration around the 3-methoxybenzyl group while preserving the pyrazole core substitution pattern intact [1].

Application

Selection Property

Validation Focus

Kinase / GPCR hit-to-lead screening

N5-benzyl architecture with N1-ethyl steric profile

Target engagement in sterically constrained pockets; cell permeability assays

Fragment-based library expansion

Conformational flexibility and free base purity

Fragment screening at typical concentrations; concentration–response fidelity

Target deconvolution vs Ramifenazone

Matched MW/MF control with distinct pharmacophore

COX-mediated vs off-target pyrazole pharmacology differentiation

Scaffold diversification via N5 amine

N5-secondary amine reactivity without endocyclic competition

Selective N-alkylation/acylation for SAR library synthesis

• [1] PubChem. 1-(3-Methoxybenzyl)-3-methyl-1H-pyrazol-5-amine, CID 56965535. Computed descriptors: MW 217.27, XLogP3-AA 1.9, TPSA 53.1 Ų, Rotatable Bonds 3. View Source